Cas no 361172-34-1 (N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide)

• Product Name: N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide
• CAS No: 361172-34-1
• MF: C₂₃H₂₅N₃O₄S
• MW: 439.527304410934
• CID: 6441619
• Update Time: 2025-11-04

N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide
• N-(2-(3,5-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-trimethoxybenzamide
• Benzamide, N-[2-(3,5-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxy-

• Inchi： 1S/C23H25N3O4S/c1-13-6-14(2)8-16(7-13)26-22(17-11-31-12-18(17)25-26)24-23(27)15-9-19(28-3)21(30-5)20(10-15)29-4/h6-10H,11-12H2,1-5H3,(H,24,27)
• InChI Key： RQIVBMGQADOEAW-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC(C)=CC(C)=C2)N=C2CSCC2=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide

N-2-(3,5-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl-3,4,5-TriMethoxyBenzamide: A Comprehensive Overview

The compound CAS No 361172-34-1, also known as N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3,4,5-trimethoxybenzamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of benzamides and features a thienopyrazole ring system fused with a benzene ring. The presence of multiple substituents such as methyl groups and methoxy groups on the aromatic rings suggests its potential for diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of thienopyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The thieno[3,4-c]pyrazole core of this compound is particularly interesting as it has been shown to exhibit anti-inflammatory and antioxidant properties in preclinical models. Furthermore, the substitution pattern on the benzene rings—specifically the trimethoxybenzamide moiety—suggests potential for enhanced solubility and bioavailability when used in pharmaceutical formulations.

The synthesis of N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3,4,5-trimethoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed palladium-catalyzed cross-coupling reactions to construct the thienopyrazole ring system efficiently. The introduction of the trimethoxybenzamide group was achieved through amide bond formation under optimized conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Preclinical studies have demonstrated that it exhibits moderate activity against several cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, its ability to inhibit certain kinases makes it a candidate for further investigation in targeted therapy.

From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and provide insights into its conformational flexibility. The presence of electron-donating groups like methoxy substituents on the aromatic rings influences the electronic properties of the molecule significantly.

Moreover, computational studies using molecular docking have revealed that N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,c]pyrazol-3-Yl-trimethoxybenzamide can bind effectively to several protein targets associated with neurodegenerative diseases. This opens up new avenues for exploring its potential in treating conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion,CAS No 361172-34-1 represents a cutting-edge advancement in organic synthesis with significant implications for drug development. Its unique structural features and promising biological activities make it a valuable asset for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential,this compound is poised to play a pivotal role in advancing therapeutic interventions across multiple therapeutic areas.